Cas no 19278-81-0 (4-hydroxy-3(2H)-Benzofuranone)

• Product Name: 4-hydroxy-3(2H)-Benzofuranone
• CAS No: 19278-81-0
• MF: C₈H₆O₃
• MW: 150.131442546844
• MDL: MFCD15143963
• CID: 123461
• PubChem ID: 11949510
• Update Time: 2025-04-18

4-hydroxy-3(2H)-Benzofuranone Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-3(2H)-Benzofuranone
• 4-Hydroxy-1-benzofuran-3(2H)-one
• 1-amino-4-butanol
• 1-amino-4-hydroxybutane
• 1-BUTANOL, 4-AMINO-
• 4-amino-1-butanol
• 4-amino-butan-1-ol
• 4-Aminobutanol
• 4-hdyroxybutylamine
• 4-hydroxy-1-amino butane
• 4-hydroxybenzofuran-3(2H)-one
• 4-hydroxybenzofuran-3-one
• 4-hydroxy-benzofuran-3-one
• 4-hydroxybutylamine
• 4-hydroxycoumarane-3-one
• 4-Hydroxy-n-butylamine
• 4-OH-benzofuranone
• AC1Q54GU
• ACMC-209brn
• KSC177E3F
• N-(4-hydroxybutyl)amine
• 4-Hydroxycoumaran-3-one
• 3(2H)-Benzofuranone, 4-hydroxy-
• FT-0749492
• E81285
• AKOS022183320
• SCHEMBL1137861
• 4-hydroxy-1-benzofuran-3-one
• ILIRETRCSDBASX-UHFFFAOYSA-N
• CS-0106453
• AMY17436
• 4-hydroxy-2,3-dihydro-1-benzofuran-3-one
• 19278-81-0
• doi:10.14272/ILIRETRCSDBASX-UHFFFAOYSA-N.2
• 4-HYDROXY-2H-1-BENZOFURAN-3-ONE
• DA-17902

• MDL： MFCD15143963
• Inchi： 1S/C8H6O3/c9-5-2-1-3-7-8(5)6(10)4-11-7/h1-3,9H,4H2
• InChI Key： ILIRETRCSDBASX-UHFFFAOYSA-N
• SMILES： O1CC(C2C(=CC=CC1=2)O)=O

Computed Properties

• Exact Mass: 150.03168
• Monoisotopic Mass: 150.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Melting Point: 117 ºC
• PSA: 46.53